Acetic acid, (cyclopropylnitrosamino)methyl ester

• CAS No.: 91254-57-8
• Molecular Formula: C6H10N2O3
• Molecular Weight: 158.16 g/mol
• IUPAC Name: [cyclopropyl(nitroso)amino]methyl acetate
• InChI: InChI=1S/C6H10N2O3/c1-5(9)11-4-8(7-10)6-2-3-6/h6H,2-4H2,1H3
• InChI Key: NOYGJNYBCHUMJY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCN(C1CC1)N=O

Description

Acetic acid, (cyclopropylnitrosamino)methyl ester is an organic compound that belongs to the ester family Esters are derived from carboxylic acids and alcohols, and they are known for their distinctive odors This particular ester is synthesized from acetic acid and (cyclopropylnitrosamino)methanol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid, (cyclopropylnitrosamino)methyl ester typically involves the esterification of acetic acid with (cyclopropylnitrosamino)methanol. This reaction is catalyzed by an acid, such as concentrated sulfuric acid, and involves heating the reactants to facilitate the formation of the ester bond . The general reaction can be represented as follows:

$$\text{CH}_3\text{COOH} + \text{(cyclopropylnitrosamino)methanol} \rightarrow \text{this compound} + \text{H}_2\text{O}$$CH3​COOH+(cyclopropylnitrosamino)methanol→Acetic acid, (cyclopropylnitrosamino)methyl ester+H2​O

Industrial Production Methods

Industrial production of esters often involves similar esterification reactions but on a larger scale. The process may include continuous distillation to remove water and drive the reaction to completion. Additionally, modern methods may utilize more efficient catalysts and optimized reaction conditions to increase yield and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

Acetic acid, (cyclopropylnitrosamino)methyl ester can undergo various chemical reactions, including:

Hydrolysis: The ester can be hydrolyzed back to acetic acid and (cyclopropylnitrosamino)methanol in the presence of an acid or